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Compound of Interest

Compound Name: 4'-Nitroacetoacetanilide

Cat. No.: B1361057 Get Quote

A Note on Chemical Nomenclature: This guide provides information on 4'-Nitroacetanilide, as

searches for "4'-Nitroacetoacetanilide" consistently resolve to this compound, suggesting it is

the intended subject of inquiry.

CAS Number: 104-04-1[1][2][3][4]

This technical guide serves as an in-depth resource for researchers, scientists, and

professionals in drug development, offering detailed information on the properties, synthesis,

and applications of 4'-Nitroacetanilide.

Chemical and Physical Properties
4'-Nitroacetanilide is a crystalline solid that is stable under normal conditions.[2] It is

incompatible with strong oxidizing agents.[1][2] The compound appears as yellow to green-

yellow or green-brown solid.[1]
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Property Value Source

Molecular Formula C₈H₈N₂O₃ [3]

Molecular Weight 180.16 g/mol [3]

Melting Point 213-215 °C [1]

Boiling Point 312.97 °C (estimate) [1]

Density 1.340 g/cm³ [1]

Water Solubility 2.2 g/L at room temperature [2]

Solubility in other solvents
Soluble in hot water, alcohol,

and ether.
[2]

pKa 13.91 ± 0.70 (Predicted) [1]

Appearance Yellow to tan powder [2]

Storage Temperature Below +30°C [1]

Synthesis of 4'-Nitroacetanilide
A common method for the synthesis of 4'-Nitroacetanilide is the nitration of acetanilide using a

nitrating mixture of concentrated nitric acid and concentrated sulfuric acid. The sulfuric acid

acts as a catalyst, facilitating the formation of the nitronium ion (NO₂⁺), which is the active

electrophile in the reaction.[1][5]

Materials:

Acetanilide

Glacial Acetic Acid

Concentrated Sulfuric Acid (H₂SO₄)

Concentrated Nitric Acid (HNO₃)

Ice
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Procedure:

In a beaker, dissolve 0.5 g of acetanilide in 0.6 ml of glacial acetic acid.

To this solution, add 1 ml of concentrated sulfuric acid.

Cool the mixture in an ice-salt bath to a temperature between 5-10°C.[1][5]

Prepare the nitrating mixture by carefully adding 0.25 ml of concentrated nitric acid to 0.2 ml

of concentrated sulfuric acid.

Slowly add the nitrating mixture dropwise to the cooled acetanilide solution, ensuring the

temperature does not exceed 10°C.[1][5]

After the addition is complete, allow the mixture to warm to room temperature and let it stand

for 30 minutes.[1][5]

Pour the reaction mixture into a beaker containing ice and water to precipitate the 4'-

Nitroacetanilide.

Collect the solid product by filtration and wash it with water.

The crude product can be purified by recrystallization from aqueous ethanol.[1][5]
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Caption: Synthesis of 4'-Nitroacetanilide via Electrophilic Aromatic Substitution.

Applications and Uses

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB1191136_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1191136.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1191136_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1191136.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1191136_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1191136.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1191136_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1191136.htm
https://www.benchchem.com/product/b1361057?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4'-Nitroacetanilide is a significant intermediate in various chemical syntheses. Its primary

applications include:

Dye Manufacturing: It serves as a precursor in the production of certain dyes.[6]

Pharmaceutical Synthesis: It is used in the preparation of other compounds, such as 4-

aminoacetanilide, which can be further utilized in the synthesis of pharmaceuticals.[1][5] For

instance, it is a key intermediate in the synthesis of paracetamol (acetaminophen).[7]

Chemical Research: It is used as a test substrate in research, for example, in studies

involving hydrolysis, where its reaction can be monitored by UV spectroscopy.[1][5] It is also

a valuable starting material for synthesizing other organic molecules.[8]

Safety and Handling
4'-Nitroacetanilide is classified as an irritant.[2] It can cause irritation to the eyes, respiratory

system, and skin.[2][9][10]

Precautionary Measures:

Personal Protective Equipment: Wear appropriate protective gloves, clothing, and eye/face

protection.[9][10]

Ventilation: Use only in well-ventilated areas.[10]

Handling: Avoid contact with skin and eyes and prevent the formation of dust.[10]

First Aid:

Eye Contact: Flush eyes with plenty of water for at least 15 minutes.[9]

Skin Contact: Wash skin with plenty of water.[9]

Inhalation: Move the person to fresh air.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[9]

In all cases of exposure, it is recommended to seek medical attention.[9]
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Caption: Key Aspects of 4'-Nitroacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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